Cas no 2172053-62-0 (3-amino-3-methyl-4-(propylsulfanyl)butanoic acid)

• Product Name: 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid
• CAS No: 2172053-62-0
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6204150
• PubChem ID: 165607620
• Update Time: 2025-06-09

3-amino-3-methyl-4-(propylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid
• 2172053-62-0
• EN300-1287912

• Inchi： 1S/C8H17NO2S/c1-3-4-12-6-8(2,9)5-7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key： AJQVSGNKWRFAHM-UHFFFAOYSA-N
• SMILES： S(CCC)CC(C)(CC(=O)O)N

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid

Introduction to 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid (CAS No. 2172053-62-0)

3-amino-3-methyl-4-(propylsulfanyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172053-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines an amino group, a methyl-substituted carbon, and a propylsulfanyl moiety, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid encompasses a four-carbon backbone with functional groups that contribute to its reactivity and potential biological activity. The presence of both an amino group and a sulfanyl group enhances its utility as a building block in synthetic chemistry, particularly in the construction of more complex molecules such as peptides, protease inhibitors, and other pharmacologically relevant compounds.

In recent years, there has been growing interest in the development of sulfanyl-containing compounds due to their demonstrated efficacy in modulating biological pathways. The propylsulfanyl group in 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid is particularly noteworthy, as it has been shown to influence the binding affinity and selectivity of drug candidates. This has led to its incorporation into several research programs aimed at identifying new treatments for various diseases.

One of the most compelling aspects of 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid is its potential as a precursor for enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many successful therapeutics targeting specific enzymatic pathways to achieve therapeutic effects. The structural features of this compound make it an attractive scaffold for designing molecules that can interact with enzymes in a highly specific manner.

Recent studies have highlighted the role of sulfanyl-containing amino acids in the development of antimicrobial agents. The propylsulfanyl group in 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid has been found to enhance the antimicrobial properties of derived compounds, making them effective against resistant bacterial strains. This finding underscores the importance of this compound in the fight against infectious diseases.

The synthesis of 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid represents another area of active research. Advanced synthetic methodologies have been employed to optimize its production, ensuring high yields and purity levels necessary for pharmaceutical applications. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in achieving the desired molecular configuration.

The pharmacological potential of derivatives of 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid has also been explored in preclinical studies. These studies have revealed promising results regarding their ability to modulate inflammatory responses and neural activity. The compound’s ability to interact with biological targets suggests its utility not only as an intermediate but also as a lead compound for further drug development.

In conclusion, 3-amino-3-methyl-4-(propylsulfanyl)butanoic acid (CAS No. 2172053-62-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its role in drug discovery is expected to expand further, contributing to advancements in medicine and biotechnology.